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Compound of Interest

Compound Name: Methyl hexanoate

Cat. No.: B129759 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical reagents are paramount to ensuring a secure laboratory environment and

maintaining regulatory compliance. Methyl hexanoate, a flammable liquid, requires specific

procedures for its proper disposal. This guide provides essential, step-by-step information for

the safe management of methyl hexanoate waste.

Immediate Safety and Handling Precautions
Before beginning any disposal process, it is crucial to handle methyl hexanoate with care.

According to its Safety Data Sheet (SDS), methyl hexanoate is classified as a flammable

liquid (Category 3).[1][2] Therefore, it is imperative to keep it away from heat, sparks, open

flames, and hot surfaces.[1][3][4] Smoking is strictly prohibited in areas where it is handled.[1]

[2][3][4] Use explosion-proof electrical, ventilating, and lighting equipment to prevent ignition.[1]

[2][3][4]

Personal protective equipment (PPE) is mandatory. This includes wearing protective gloves,

eye protection, and face protection.[1][4] In case of skin contact, immediately remove all

contaminated clothing and rinse the skin with water.[1][2][4]

Step-by-Step Disposal Procedure
The disposal of methyl hexanoate, as with most laboratory chemicals, must adhere to local,

regional, and national regulations.[3][5] It is classified as a hazardous waste and must not be

disposed of in regular trash or down the sewer system.[6][7][8][9]
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Waste Collection:

Collect surplus and non-recyclable methyl hexanoate solutions in a designated,

compatible, and properly labeled waste container.[1][3][10][11] Plastic containers are often

preferred over glass to minimize the risk of breakage.[7][8]

The container must have a leak-proof, screw-on cap and be kept tightly closed except

when adding waste.[1][4][12]

Do not mix methyl hexanoate with incompatible wastes. It is crucial to segregate organic

solvents from other chemical waste categories like acids and bases.[10][12]

Labeling:

Clearly label the waste container with the words "Hazardous Waste".[8][13]

The label must include the full chemical name, "Methyl Hexanoate," and its concentration

if in a solution.[8] Avoid using abbreviations or chemical formulas.[8]

Include the date of waste generation and the name and contact information of the principal

investigator or laboratory supervisor.[8]

Storage:

Store the hazardous waste container in a designated satellite accumulation area (SAA)

that is at or near the point of generation.[7][13]

The storage area must be a well-ventilated, cool, and dry place, away from sources of

ignition.[1][2][4][5]

Secondary containment, such as a spill tray, is essential to capture any potential leaks

from the primary container.[10][12] The secondary container must be able to hold 110% of

the volume of the primary container.[12]

Disposal:

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

hazardous waste disposal company to arrange for pickup and disposal.[1][5][7][8]
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Follow the specific procedures provided by your EHS office for waste pickup requests.[6]

[8]

The recommended disposal method for methyl hexanoate is incineration in a chemical

incinerator equipped with an afterburner and scrubber.[1][14]

Quantitative Data Summary
Property Value Source

UN Number 3272 [1][3]

Hazard Class 3 (Flammable Liquid) [1][2]

Packing Group III [1]

Boiling Point 151 °C (304 °F) [1]

Melting Point -71 °C (-96 °F) [1]

Flash Point 45 °C (113 °F) - closed cup
Not explicitly found in search

results

Water Solubility 1.33 g/L at 20 °C [3]

Satellite Accumulation Area

(SAA) Quantity Limit
Up to 55 gallons [7][12]

Acute Hazardous Waste (P-

list) SAA Quantity Limit
1 quart (liquid) or 1 kg (solid) [7]

Note: While methyl hexanoate is a hazardous waste, it is not typically classified as an "acute

hazardous waste" (P-listed).
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Step 1: Waste Collection

Step 2: Labeling

Step 3: Storage

Step 4: Disposal

Collect waste methyl hexanoate
in a designated, compatible container.

Ensure container has a
leak-proof, screw-on cap. Label with 'Hazardous Waste'.

Segregate from
incompatible wastes.

Include full chemical name,
date, and contact information.

Store in a designated
Satellite Accumulation Area (SAA).

Keep in a cool, dry, well-ventilated
area away from ignition sources.

Use secondary containment.

Contact Environmental Health
& Safety (EHS) for pickup.

Dispose via licensed hazardous
waste vendor (incineration).

Click to download full resolution via product page

Caption: Workflow for the proper disposal of methyl hexanoate.
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Empty Container Disposal
Empty containers that held methyl hexanoate must also be managed properly.

Non-Acute Hazardous Waste Containers: A container that held a non-acute hazardous

chemical like methyl hexanoate can be disposed of as regular trash after it has been

completely emptied, with as little residue as possible.[6] All chemical labels must be defaced

or removed, and the cap should be taken off before disposal.[6]

Acutely Hazardous Waste Containers: For containers that held an acute hazardous waste

(P-listed), they must be triple-rinsed with a solvent capable of removing the residue.[6][11]

The rinsate must be collected and disposed of as hazardous waste.[6][11] After triple rinsing,

the container can be disposed of as regular trash with the label defaced.[6]

By adhering to these procedures, laboratory professionals can ensure the safe and compliant

disposal of methyl hexanoate, contributing to a secure working environment and

environmental protection. Always consult your institution's specific waste management plan

and the chemical's Safety Data Sheet for the most accurate and detailed guidance.[13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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